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Abstract
The advent of perovskite solar cells (PSCs) has marked a paradigm shift in the field of

photovoltaics, with their power conversion efficiencies now rivaling those of conventional

silicon-based technologies. Central to this success is the development of efficient hole-

transporting materials (HTMs), which play a crucial role in extracting and transporting positive

charge carriers from the perovskite layer to the electrode. Among the various classes of HTMs,

spirobifluorene-based compounds, and in particular the benchmark material 2,2′,7,7′-

tetrakis(N,N-di-p-methoxyphenylamine)-9,9′-spirobifluorene (spiro-OMeTAD), have been

instrumental in achieving high-performance PSCs. This in-depth technical guide provides a

comprehensive overview of the history, development, and core principles of spirobifluorene-

based HTMs. We will delve into the molecular design strategies that have led to the evolution

of this class of materials, explore the structure-property relationships that govern their

performance, and provide detailed experimental protocols for their synthesis and integration

into perovskite solar cells. This guide is intended for researchers, scientists, and professionals

in the fields of materials science, chemistry, and photovoltaic technology who are seeking a

deeper understanding of this critical component of modern solar cells.
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Introduction: The Pivotal Role of Hole-Transporting
Materials in Perovskite Solar Cells
Perovskite solar cells are a type of thin-film solar cell that utilizes a perovskite-structured

compound as the light-harvesting active layer. The typical architecture of a PSC consists of a

transparent conductive oxide (TCO) substrate, an electron-transporting layer (ETL), the

perovskite absorber layer, a hole-transporting layer (HTL), and a metal back contact. The

function of the HTM is to selectively extract holes (positive charge carriers) generated in the

perovskite layer upon light absorption and transport them to the back electrode, while

simultaneously blocking the transport of electrons.

The ideal HTM should possess several key properties:

Appropriate Energy Levels: The Highest Occupied Molecular Orbital (HOMO) of the HTM

must be well-aligned with the valence band maximum (VBM) of the perovskite to ensure

efficient hole extraction with minimal energy loss.

High Hole Mobility: To facilitate efficient charge transport and minimize recombination losses,

the HTM should exhibit high hole mobility.

Good Film-Forming Properties: The HTM should form a uniform, pinhole-free layer that

provides complete coverage of the perovskite surface.

Thermal and Chemical Stability: The HTM must be stable under the operating conditions of

the solar cell, including exposure to light, heat, and ambient atmosphere.

Solution Processability: For low-cost, large-scale manufacturing, the HTM should be soluble

in common organic solvents to allow for deposition by techniques such as spin-coating.

The emergence of the spirobifluorene core as a central building block for HTMs has been a

significant breakthrough in meeting these requirements. The unique three-dimensional and

rigid structure of the spirobifluorene scaffold imparts excellent thermal stability and good

solubility, while also preventing the close packing of molecules that can lead to undesirable

crystallization and low charge mobility.[1]
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The history of spirobifluorene-based HTMs is inextricably linked to the development of 2,2′,7,7′-

tetrakis(N,N-di-p-methoxyphenylamine)-9,9′-spirobifluorene, commonly known as spiro-

OMeTAD. First synthesized in the late 1990s for use in organic light-emitting diodes (OLEDs),

its potential as an HTM in solid-state dye-sensitized solar cells (ssDSSCs) was soon

recognized. However, it was its application in perovskite solar cells that catapulted spiro-

OMeTAD to the forefront of photovoltaic research, where it has remained the benchmark HTM

for over a decade.[2][3]

The success of spiro-OMeTAD can be attributed to a combination of favorable properties. Its

HOMO level is well-matched with the valence band of commonly used perovskite materials,

facilitating efficient hole extraction. Its amorphous nature, a consequence of the bulky, non-

planar spiro core, ensures the formation of smooth, uniform films.

However, pristine spiro-OMeTAD suffers from inherently low hole conductivity. To address this,

a common practice is to "dope" the spiro-OMeTAD layer with additives. These typically include:

A Lithium Salt: Commonly lithium bis(trifluoromethanesulfonyl)imide (LiTFSI), which is

believed to increase the charge carrier concentration.

An Organic Base: Such as 4-tert-butylpyridine (tBP), which is thought to improve the

solubility of the lithium salt and de-agglomerate the Li+ ions.

An Oxidizing Agent: The presence of oxygen during film formation and device operation is

crucial for the partial oxidation of spiro-OMeTAD, which generates the mobile hole charge

carriers.[4] More recently, cobalt(III) complexes like tris(2-(1H-pyrazol-1-yl)pyridine)cobalt(III)

have been used as p-dopants to achieve controlled oxidation and enhance conductivity.[4]

While this doping strategy has proven effective in boosting the performance of spiro-OMeTAD-

based devices, it also introduces several challenges. The hygroscopic nature of LiTFSI can

contribute to the degradation of the perovskite layer, and the reliance on ambient oxygen for

oxidation can lead to batch-to-batch variability and long-term instability.[5][6] These drawbacks

have fueled the search for alternative, dopant-free spirobifluorene-based HTMs.
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The limitations of spiro-OMeTAD have spurred extensive research into the design and

synthesis of new spirobifluorene-based HTMs with improved properties. The modular nature of

the spirobifluorene scaffold allows for systematic modifications to both the core structure and

the peripheral functional groups, providing a versatile platform for tuning the material's

electronic and physical properties.

Modification of the Spiro Core
One avenue of exploration has been the modification of the central spirobifluorene core itself.

By introducing different atoms at the spiro center or altering the fluorene units, researchers

have sought to enhance the material's thermal stability, charge transport characteristics, and

energy level alignment.

A notable example is the substitution of the central carbon atom with a silicon atom to create

"Si-Spiro" analogues. This modification has been shown to increase the hole mobility and

improve the long-term stability of the resulting perovskite solar cells.[7][8][9] The larger size of

the silicon atom compared to carbon alters the molecular packing and enhances intermolecular

interactions, leading to improved charge transport.[7][8][9]

Functionalization of the Peripheral Groups
The most common strategy for tuning the properties of spirobifluorene HTMs is the modification

of the peripheral arylamine units. By varying the number, position, and chemical nature of these

substituents, it is possible to precisely control the HOMO level, hole mobility, and solubility of

the material.

For instance, replacing the methoxy groups on the triphenylamine moieties of spiro-OMeTAD

with other electron-donating or electron-withdrawing groups can shift the HOMO energy level to

better match the valence band of different perovskite compositions. Furthermore, introducing

more extended π-conjugated systems or different heterocyclic moieties can enhance the

intermolecular π-π stacking and improve charge transport.

A promising approach involves the use of simple condensation chemistry to introduce enamine

arms onto the spirobifluorene core.[10][11] This method avoids the need for costly catalysts

and complex purification procedures, making the synthesis of these HTMs more scalable and

cost-effective.[10][11]
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The following diagram illustrates the key functionalization sites on the spirobifluorene core that

are targeted for molecular engineering:
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Key functionalization sites on the spirobifluorene core.
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Caption: Key functionalization sites on the spirobifluorene core.
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The continuous efforts in molecular engineering have led to the development of a wide range of

spirobifluorene-based HTMs with varying performance characteristics. The table below

provides a comparative summary of some representative examples, highlighting their key

properties and the power conversion efficiencies (PCEs) achieved in perovskite solar cells.

HTM Name
HOMO Level
(eV)

Hole Mobility
(cm²/Vs)

PCE (%) Reference

Spiro-OMeTAD -5.22 2.0 x 10⁻⁵ ~21 [2]

Si-Spiro -4.88 1.86 x 10⁻⁴ 22.5 [7][8][9]

V1307 (enamine-

based)
-5.15 Not Reported 19.2 [10][11]

3,3',6,6'-TDTA-

SBF
-5.20 Not Reported

Not Reported for

PSCs
[10]

Spiro-S -4.92 1.90 x 10⁻⁵ Not Reported [11]

Spiro-N -4.42 0.25 x 10⁻⁵ Not Reported [11]

Spiro-E -4.81 1.26 x 10⁻⁵ Not Reported [11]

Note: The performance of HTMs can be highly dependent on the specific perovskite

composition, device architecture, and fabrication conditions. The values presented here are for

comparative purposes.

Experimental Protocols
To provide a practical guide for researchers, this section outlines detailed, step-by-step

methodologies for the synthesis of the benchmark HTM, spiro-OMeTAD, and the fabrication of

a standard n-i-p perovskite solar cell.

Synthesis of Spiro-OMeTAD
The synthesis of spiro-OMeTAD is a multi-step process that typically involves the formation of

the spirobifluorene core followed by a Buchwald-Hartwig amination reaction. The following is a

representative protocol:
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Step 1: Synthesis of 2,2′,7,7′-Tetrabromo-9,9′-spirobifluorene

To a solution of 9,9′-spirobifluorene in a suitable solvent (e.g., dichloromethane), add a

brominating agent (e.g., N-bromosuccinimide) and a catalyst (e.g., iron(III) chloride).

Stir the reaction mixture at room temperature for a specified period (e.g., 24 hours).

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction with a reducing agent (e.g., sodium thiosulfate

solution).

Extract the product with an organic solvent, wash with brine, and dry over anhydrous sodium

sulfate.

Purify the crude product by column chromatography or recrystallization to obtain the desired

tetrabrominated spirobifluorene.

Step 2: Buchwald-Hartwig Amination to Yield Spiro-OMeTAD

In a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), combine 2,2′,7,7′-

tetrabromo-9,9′-spirobifluorene, 4,4′-dimethoxydiphenylamine, a palladium catalyst (e.g.,

Pd(OAc)₂), a phosphine ligand (e.g., XPhos), and a base (e.g., K₃PO₄).[5]

Add a high-boiling point solvent (e.g., toluene) and heat the reaction mixture to a high

temperature (e.g., 110 °C) for an extended period (e.g., 24 hours).[5]

Monitor the reaction by TLC.

After completion, cool the reaction mixture to room temperature and filter to remove

inorganic salts.

Concentrate the filtrate under reduced pressure and purify the crude product by column

chromatography on silica gel to afford pure spiro-OMeTAD as a white to off-white solid.

The following diagram illustrates the general workflow for the synthesis and purification of a

spirobifluorene HTM:
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Caption: General workflow for spirobifluorene HTM synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.benchchem.com/product/b13147423/docs?utm_src=pdf-body-img#the-evolution-of-spirobifluorene-based-hole-transporting-materials-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13147423?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fabrication of a Perovskite Solar Cell with a
Spirobifluorene HTM
The following is a general procedure for the fabrication of a standard n-i-p planar perovskite

solar cell using a spirobifluorene-based HTM. All steps involving the perovskite and HTM layers

should be performed in an inert atmosphere (e.g., a nitrogen-filled glovebox).

Substrate Cleaning: Thoroughly clean the FTO-coated glass substrates by sequential

ultrasonication in a detergent solution, deionized water, acetone, and isopropanol. Dry the

substrates with a stream of nitrogen and treat them with UV-ozone for 15-20 minutes to

improve the wettability.

Deposition of the Electron-Transporting Layer (ETL): Deposit a compact layer of TiO₂ or

SnO₂ onto the FTO substrate by spin-coating a precursor solution, followed by annealing at

a high temperature (e.g., 450-500 °C).

Deposition of the Perovskite Layer: Spin-coat the perovskite precursor solution (e.g., a

mixture of FAI, PbI₂, MABr, and PbBr₂ in a DMF:DMSO solvent mixture) onto the ETL.

During the spin-coating process, an anti-solvent (e.g., chlorobenzene) is typically dripped

onto the spinning substrate to induce rapid crystallization and form a uniform perovskite film.

Anneal the perovskite film at a moderate temperature (e.g., 100-150 °C).

Deposition of the Hole-Transporting Layer (HTL): Prepare a solution of the spirobifluorene

HTM in a suitable solvent (e.g., chlorobenzene), typically with the addition of dopants like

LiTFSI and tBP. Spin-coat the HTM solution onto the perovskite layer.

Deposition of the Metal Electrode: Deposit the back metal contact (e.g., gold or silver) by

thermal evaporation through a shadow mask to define the active area of the device.

The energy level diagram below illustrates the alignment of the different layers in a typical

perovskite solar cell with a spirobifluorene HTM.
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Caption: Energy level alignment in a perovskite solar cell.

Challenges and Future Outlook
Despite the remarkable success of spirobifluorene-based HTMs, several challenges remain to

be addressed for the commercialization of perovskite solar cells. The complex and costly

synthesis of many spirobifluorene derivatives remains a significant hurdle.[5][6] The long-term

stability of these materials, particularly in the presence of dopants and under operational

stress, is another critical area of concern.[12]

Future research in this field is likely to focus on several key areas:
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Development of Dopant-Free HTMs: The design of new spirobifluorene derivatives with

intrinsically high hole mobility and conductivity would eliminate the need for hygroscopic and

potentially unstable dopants.

Simplified and Scalable Synthesis: The development of more efficient and cost-effective

synthetic routes is crucial for the large-scale production of these materials.

Enhanced Stability: Improving the intrinsic thermal and chemical stability of spirobifluorene

HTMs is essential for enhancing the operational lifetime of perovskite solar cells.

Interfacial Engineering: Further optimization of the interface between the HTM and the

perovskite layer is critical for minimizing recombination losses and improving charge

extraction efficiency.

The continued exploration of the vast chemical space offered by the spirobifluorene platform

holds immense promise for the development of next-generation HTMs that will enable

perovskite solar cells to reach their full potential as a clean and sustainable energy technology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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